Cas no 55757-32-9 (2-Bromophenylthiocyanate)

2-Bromophenylthiocyanate is a brominated aromatic thiocyanate compound with the molecular formula C₇H₄BrNS. It serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of both bromine and thiocyanate functional groups allows for selective reactivity in cross-coupling reactions, nucleophilic substitutions, and cyclization processes. Its stable aromatic structure ensures consistent performance under various reaction conditions. The compound is typically used in research and industrial applications where precise functionalization of aromatic systems is required. Proper handling is advised due to potential toxicity and reactivity hazards. Storage should be in a cool, dry environment to maintain stability.

2-Bromophenylthiocyanate structure

Product Name:2-Bromophenylthiocyanate

CAS No:55757-32-9

MF:C₇H₄BrNS

MW:214.082359313965

MDL:MFCD08461757

CID:3168263

PubChem ID:2757167

Update Time:2025-06-08

2-Bromophenylthiocyanate Chemical and Physical Properties

Names and Identifiers

- 2-Bromophenylthiocyanate
- AKOS024388178
- SCHEMBL25142154
- Thiocyanic acid, 2-bromophenyl ester
- 1-bromo-2-thiocyanatobenzene
- [(2-BROMOPHENYL)SULFANYL]FORMONITRILE
- o-Bromophenyl thiocyanate
- thiocyanic acid (2-bromophenyl) ester
- (2-bromophenyl) thiocyanate
- 55757-32-9
- A806077
- HS-6795
- MDL： MFCD08461757
- Inchi： 1S/C7H4BrNS/c8-6-3-1-2-4-7(6)10-5-9/h1-4H
- InChI Key： YGLCJPXYKGCEIZ-UHFFFAOYSA-N
- SMILES： BrC1C=CC=CC=1SC#N

Computed Properties

Exact Mass: 212.92478Da
Monoisotopic Mass: 212.92478Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 151
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 49.1Å²

2-Bromophenylthiocyanate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	005336-1g	2-Bromophenylthiocyanate	55757-32-9	98%	1g	￡27.00	2022-03-01
eNovation Chemicals LLC	Y1254656-1g	2-Bromophenylthiocyanate	55757-32-9	98%	1g	$480	2024-06-05
eNovation Chemicals LLC	Y1254656-5g	2-Bromophenylthiocyanate	55757-32-9	98%	5g	$1210	2024-06-05
Oakwood	005336-250mg	2-Bromophenylthiocyanate	55757-32-9	98%	250mg	$95.00	2024-07-19
Oakwood	005336-1g	2-Bromophenylthiocyanate	55757-32-9	98%	1g	$190.00	2024-07-19
Oakwood	005336-5g	2-Bromophenylthiocyanate	55757-32-9	98%	5g	$650.00	2024-07-19
A2B Chem LLC	AX74657-250mg	2-Bromophenylthiocyanate	55757-32-9	98%	250mg	$219.00	2024-04-19
A2B Chem LLC	AX74657-1g	2-Bromophenylthiocyanate	55757-32-9	98%	1g	$338.00	2024-04-19
A2B Chem LLC	AX74657-5g	2-Bromophenylthiocyanate	55757-32-9	98%	5g	$913.00	2024-04-19
eNovation Chemicals LLC	Y1254656-250mg	2-Bromophenylthiocyanate	55757-32-9	98%	250mg	$325	2024-06-05

2-Bromophenylthiocyanate Related Literature

1. An aqueous ammonia sensor based on an inkjet-printed polyaniline nanoparticle-modified electrode

Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
2. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
3. Alternative donor substrates for inverting and retaining glycosyltransferases†

Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
4. Acetylcholinesterase amperometric detection system based on a cobalt(II) tetraphenylporphyrin-modified electrode

Analyst, 1996,121, 1123-1126
5. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068

Related Categories

Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 2-Bromophenylthiocyanate

Comprehensive Overview of 2-Bromophenylthiocyanate (CAS No. 55757-32-9): Properties, Applications, and Industry Insights

2-Bromophenylthiocyanate (CAS No. 55757-32-9) is a specialized organic compound widely recognized for its unique chemical structure and versatile applications in synthetic chemistry. This aromatic thiocyanate derivative, featuring a bromine substituent at the ortho position, serves as a critical intermediate in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. Its molecular formula, C₇H₄BrNS, and distinct reactivity profile make it a focal point for researchers exploring cross-coupling reactions and heterocyclic compound development.

In recent years, the demand for 2-Bromophenylthiocyanate has surged due to its role in palladium-catalyzed reactions, a hotspot in modern organic synthesis. Industry trends highlight its utility in constructing biaryl scaffolds, which are pivotal in drug discovery for conditions like cancer and neurodegenerative diseases. Environmental concerns have also driven innovation, with greener synthesis methods for thiocyanate derivatives gaining traction—addressing queries like "sustainable synthesis of halogenated aromatics" frequently searched in academic databases.

The compound’s physical properties—such as a melting point range of 45–50°C and solubility in organic solvents like dichloromethane and acetone—are meticulously documented to ensure reproducibility in lab settings. Analytical techniques like HPLC and GC-MS are commonly employed to verify purity, a topic often queried as "analytical methods for thiocyanate compounds" in scientific forums. Stability under inert atmospheres and sensitivity to moisture are key handling considerations, aligning with safety-focused searches such as "storage guidelines for air-sensitive reagents."

From an industrial perspective, 2-Bromophenylthiocyanate is integral to producing liquid crystal materials and OLED precursors, reflecting the electronics sector’s growth. Patent analyses reveal its use in photoactive layers for energy-efficient displays, resonating with trending searches on "organic electronics raw materials." Additionally, its role in pesticide intermediates caters to the agrochemical industry’s need for eco-friendly pest control solutions, a topic amplified by global food security debates.

Emerging research explores 2-Bromophenylthiocyanate’s potential in metal-organic frameworks (MOFs) and catalysis, addressing queries like "thiocyanates in MOF design." Collaborative studies between academia and manufacturers aim to optimize its synthesis via microwave-assisted reactions—a technique frequently searched for reducing reaction times. These advancements underscore the compound’s adaptability to cutting-edge technologies while maintaining cost-effectiveness, a balance highly sought after in chemical procurement discussions.

Regulatory compliance, particularly regarding REACH and OSHA standards, is another critical aspect. Suppliers often highlight certifications like "ISO 9001" to address buyer concerns about quality assurance, mirroring frequent search terms like "certified chemical suppliers." Transparent documentation of spectroscopic data (IR, NMR) further enhances trust, as researchers prioritize verifiable references for their work.

In summary, 2-Bromophenylthiocyanate (CAS No. 55757-32-9) exemplifies the intersection of innovation and practicality in fine chemicals. Its multifaceted applications—from life sciences to electronics—coupled with evolving synthesis methodologies, position it as a compound of enduring relevance. By addressing industry pain points and aligning with trending scientific inquiries, this overview aims to serve as a definitive resource for professionals navigating the dynamic landscape of specialty chemicals.